2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C30H26FN3O3S2/c1-3-19-13-15-20(16-14-19)34-29(36)28-24(17-26(39-28)21-9-5-8-12-25(21)37-4-2)33-30(34)38-18-27(35)32-23-11-7-6-10-22(23)31/h5-17H,3-4,18H2,1-2H3,(H,32,35)
• InChI Key: FRNZEVWQPWHTRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(C=C(S3)C4=CC=CC=C4OCC)N=C2SCC(=O)NC5=CC=CC=C5F
• Molecular Formula: C30H26FN3O3S2
• Molecular Weight: 559.7 g/mol

Description

2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C30H26FN3O3S2 and its molecular weight is 559.67. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

A study by Hafez and El-Gazzar (2017) explored the synthesis of novel thieno[3,2-d]pyrimidine derivatives, including compounds structurally similar to the chemical . These compounds displayed potent anticancer activity against various human cancer cell lines, comparable to doxorubicin, a well-known chemotherapy drug. Specifically, they were effective against human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines (Hafez & El-Gazzar, 2017).

Dual Inhibition of Thymidylate Synthase and Dihydrofolate Reductase

Gangjee et al. (2009) synthesized compounds including 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines, which are structurally related to the specified compound. These compounds were found to be dual inhibitors of thymidylate synthase and dihydrofolate reductase, enzymes crucial in DNA synthesis. They exhibited significant antitumor effects, suggesting their potential as chemotherapeutic agents (Gangjee et al., 2009).

Negative Allosteric Modulators in Receptor Signaling

Brox et al. (2018) investigated compounds, including those structurally related to the specified chemical, as negative allosteric modulators of the CXCR3 receptor. These compounds showed probe-dependent inhibition of CXCR3 signaling, which is important in various physiological and pathological processes. This research provides insights into developing allosteric drugs with improved pharmacological properties (Brox et al., 2018).

Anti-Inflammatory and Analgesic Properties

Research by Abu‐Hashem et al. (2020) and Sondhi et al. (2009) involved the synthesis of compounds related to 2-((6-(2-ethoxyphenyl)-3-(4-ethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide. These compounds were screened for their anti-inflammatory and analgesic activities, showing potential as treatments for inflammatory conditions and pain management (Abu‐Hashem et al., 2020); (Sondhi et al., 2009).